Cas no 2680782-24-3 (1-oxa-7-azaspiro4.5decan-9-one)

• Product Name: 1-oxa-7-azaspiro4.5decan-9-one
• CAS No: 2680782-24-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5649623
• PubChem ID: 165942284
• Update Time: 2025-06-08

1-oxa-7-azaspiro4.5decan-9-one Chemical and Physical Properties

Names and Identifiers

• EN300-28270782
• 1-oxa-7-azaspiro[4.5]decan-9-one
• 2680782-24-3
• 1-oxa-7-azaspiro4.5decan-9-one

• Inchi： 1S/C8H13NO2/c10-7-4-8(6-9-5-7)2-1-3-11-8/h9H,1-6H2
• InChI Key： DSZCYDYOXMKHOR-UHFFFAOYSA-N
• SMILES： O1CCCC21CC(CNC2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 1-oxa-7-azaspiro4.5decan-9-one

1-Oxa-7-Azaspiro[4.5]Decan-9-One: A Comprehensive Overview

1-Oxa-7-Azaspiro[4.5]Decan-9-One, identified by the CAS number 2680782-24-3, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its spirocyclic structure, which combines a lactam ring with an ether functionality, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug design, polymer synthesis, and as a precursor for advanced materials.

The molecular structure of 1-Oxa-7-Azaspiro[4.5]Decan-9-One consists of a spiro system where a six-membered lactam ring is fused to a five-membered ether-containing ring. This arrangement imparts unique electronic and steric properties to the molecule, which are highly desirable in chemical synthesis. The compound's ability to act as both a nucleophile and an electrophile makes it a valuable intermediate in organic transformations.

Recent research has focused on the synthesis and characterization of 1-Oxa-7-Azaspiro[4.5]Decan-9-One. For instance, studies have explored its preparation via intramolecular cyclization reactions, which offer a straightforward route to constructing the spiro system. These methods often involve the use of readily available starting materials, making the synthesis both efficient and scalable.

In terms of applications, 1-Oxa-7-Azaspiro[4.5]Decan-9-One has shown promise in the development of bioactive compounds. Its lactam ring is known to interact with various biological targets, such as proteases and kinases, making it a potential lead compound in drug discovery programs. Additionally, its ether functionality allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The compound's role in polymer chemistry is another area of active research. By incorporating 1-Oxa-7-Azaspiro[4.5]Decan-9-One into polymer backbones, scientists have developed materials with improved mechanical properties and thermal stability. These polymers find applications in high-performance composites and advanced coatings.

In conclusion, 1-Oxa-7-Azaspiro[4.5]Decan-9-One, CAS No: 2680782-24-3, stands out as a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with recent advancements in its synthesis and application, positions it as a key player in modern chemical research.